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Compound of Interest

Compound Name: H-Gly-Tyr-Gly-OH

Cat. No.: B15600345

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the core physicochemical properties of the
tripeptide H-Gly-Tyr-Gly-OH, also known as Glycyl-L-tyrosyl-glycine. The information is
presented for easy reference by professionals in the fields of biochemistry, drug development,
and scientific research.

Quantitative Data Summary

The fundamental molecular characteristics of H-Gly-Tyr-Gly-OH are summarized in the table
below. This data is essential for a variety of experimental calculations, including molarity, mass
spectrometry analysis, and stoichiometric considerations in chemical reactions.
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Property Value Reference
Molecular Formula C13H17N30s [1112113114]
Molecular Weight 295.29 g/mol [21[31[5]
Alternate Molecular Weight 295.3 g/mol [1114]

2-[[(2S)-2-[(2-
aminoacetyl)amino]-3-(4-

IUPAC Name . 3]
hydroxyphenyl)propanoyllamin

oJacetic acid

CAS Number 6099-08-7 [1][4]

Molecular Structure and Composition

H-Gly-Tyr-Gly-OH is a tripeptide, which is a short polymer chain composed of three amino acid
residues. The structure and composition of this peptide are fundamental to its chemical and
biological properties. The diagram below illustrates the logical relationship between the
tripeptide and its constituent amino acid components.
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Diagram 1: Composition of the tripeptide H-Gly-Tyr-Gly-OH.

Experimental Protocols
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Detailed experimental protocols for the determination of the molecular weight and formula for
H-Gly-Tyr-Gly-OH are not explicitly provided in the referenced search results. However, these
properties are typically determined using standard analytical chemistry techniques.

o Mass Spectrometry (MS): This is a primary technique for determining the molecular weight of
a compound. High-resolution mass spectrometry (HRMS) can provide a highly accurate
mass measurement, which can be used to deduce the elemental composition and thus the
molecular formula.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy are
used to elucidate the chemical structure of the molecule, confirming the connectivity of the
atoms and the presence of specific functional groups. This information corroborates the
molecular formula determined by other methods.

o Elemental Analysis: This method provides the percentage composition of the elements
(carbon, hydrogen, nitrogen, oxygen) in the compound, which can be used to empirically
determine the molecular formula.

For researchers requiring detailed, validated protocols, it is recommended to consult
established analytical chemistry journals and pharmacopeial standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of the
Tripeptide H-Gly-Tyr-Gly-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600345#h-gly-tyr-gly-oh-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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